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Compound of Interest

Compound Name: Trimegestone-d3

Cat. No.: B1152270 Get Quote

Executive Directive
Trimegestone-d3 (CAS: 74513-62-5 for unlabeled parent) is a stable isotope-labeled synthetic

progestin.[1] While often used in micro-quantities for mass spectrometry (LC-MS/MS), it retains

the full biological potency and toxicity profile of its parent compound.

The Core Hazard: Trimegestone is a Reproductive Toxicant (GHS Category 1B) and a

suspected Carcinogen.[2] It acts as a potent endocrine disruptor.

The Operational Rule: Treat every microgram of Trimegestone-d3 as a high-consequence

contaminant. "Dilution is not the solution" for endocrine disruptors; they remain bioactive at

parts-per-trillion levels. Sewer disposal is strictly prohibited.

Technical Rationale: The "Why" Behind the Protocol
To ensure compliance and safety, researchers must understand the physicochemical behavior

of this compound during disposal.

Isotope Equivalence
The deuterium label ("d3") alters the mass for detection but does not significantly alter the

binding affinity to progesterone receptors or the toxicological profile. You must handle the

standard with the same rigor as the therapeutic drug substance.
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The Lipophilicity Trap
Steroids like Trimegestone are highly lipophilic (hydrophobic).

The Risk: They adsorb aggressively to plastics (pipette tips, microfuge tubes) and glass

surfaces.

The Failure Mode: Rinsing glassware with water alone will not remove the residue; it will

merely smear it.

The Solution: You must use an organic solvent (Methanol, Ethanol, or Acetone) to solubilize

and lift the compound before final cleaning.

Waste Stream Segregation & Disposal[1]
Effective disposal requires strict segregation at the point of generation. Do not mix

Trimegestone-d3 waste with general organic solvents unless destined for the same

incineration stream.

Waste Classification Table
Waste Type Description Disposal Route Container Labeling

Solid Waste

Contaminated gloves,

weigh boats, bench

mats, dry silica.[1]

High-Temp

Incineration

"Hazardous Waste:

Toxic/Reprotox

(Solid)"

Liquid Waste

Mother liquors, LC-MS

effluents, solvent

rinsates.[1]

High-Temp

Incineration

"Hazardous Waste:

Flammable/Toxic

(Trimegestone)"

Sharps
Syringes, needles,

broken glass vials.[1]
Sharps Incineration

"Biohazard/Chem-

Contaminated

Sharps"

Trace Residue

Empty stock vials

(original packaging).

[1]

Solid Hazardous

Waste

Do not recycle.[1]

Treat as solid

hazardous waste.
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The Disposal Workflow (Visualized)
The following diagram outlines the decision logic for handling Trimegestone-d3 waste streams

to ensure zero environmental release.
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Caption: Decision matrix for segregating Trimegestone-d3 waste streams to ensure total

destruction via incineration.

Decontamination Protocol
If a spill occurs or glassware needs re-use (discouraged for high-potency standards), follow this

Solubility-Driven Cleaning Method.

Reagents Required:

Solvent: Methanol or Ethanol (Trimegestone is soluble in alcohols).

Surfactant: Alconox or SDS solution.

Materials: Absorbent pads, chemically resistant gloves (Nitrile/Neoprene).

Step-by-Step Procedure:

Solvent Wash (The Critical Step): Apply methanol to a wipe or rinse the vessel with

methanol. This solvates the lipophilic steroid.

Warning: Do not use water yet. Water causes the steroid to precipitate and stick to the

surface.

Capture: Dispose of the methanol wipe/rinsate into the Liquid Hazardous Waste container.

Surfactant Wash: Wash the surface with hot water and detergent to remove any remaining

film.

Final Rinse: Rinse with distilled water.

Validation: For dedicated equipment, perform a blank LC-MS injection to verify no carryover

(Signal < 20% of Lower Limit of Quantitation).

Regulatory & Compliance Framework
While Trimegestone is not explicitly listed on the EPA "P-List" or "U-List" (RCRA), it falls under

the "Characteristic Waste" definition due to toxicity.
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RCRA (USA): Dispose of as hazardous chemical waste.[3] If the formulation is ignitable

(e.g., in methanol), it carries the D001 code. If toxic per TCLP (unlikely for mg quantities but

possible), it may carry toxicity codes. Best practice: Manage as Non-RCRA Regulated

Hazardous Waste (unless mixed with listed solvents) but incinerate voluntarily as if it were a

cytotoxic drug.

OSHA: Adhere to "Hazardous Drugs" guidelines. Use a Chemical Fume Hood or Biological

Safety Cabinet (Class II, Type B2) for handling powders.

European Waste Catalogue (EWC): Code 18 01 08* (Cytotoxic and cytostatic medicines).

Summary Checklist for Researchers
Is the waste container compatible with the solvent (HDPE vs. Glass)?

Is the waste labeled "Reproductive Toxin"?

Have you double-gloved (Nitrile)?

Is the final destination Incineration (not landfill)?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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